Cas no 23723-19-5 (3-Pyridinecarboxylicacid, 5-fluoro-, hexyl ester)

• Product Name: 3-Pyridinecarboxylicacid, 5-fluoro-, hexyl ester
• CAS No: 23723-19-5
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 266073
• PubChem ID: 211888
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 5-fluoro-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 5-fluoro-, hexyl ester
• Nicotinic acid, 5-fluoro-, hexyl ester (8CI)
• hexyl 5-fluoropyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 5-fluoro-, hexyl ester
• Hexyl 5-fluoro-3-pyridinecarboxylate
• BRN 0476298
• DTXSID50178384
• Hexyl 5-fluoronicotinate
• Nicotinic acid, 5-fluoro-, hexyl ester
• 23723-19-5

• Inchi： 1S/C12H16FNO2/c1-2-3-4-5-6-16-12(15)10-7-11(13)9-14-8-10/h7-9H,2-6H2,1H3
• InChI Key： MQTGTJYYMUSIPL-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C(=O)OCCCCCC

Computed Properties

• Exact Mass: 225.11658
• Monoisotopic Mass: 225.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.086
• Boiling Point: 287.1°Cat760mmHg
• Flash Point: 127.5°C
• Refractive Index: 1.483
• PSA: 39.19